Cas no 93131-15-8 (Hydrocinnamic-d9 Acid)

• Product Name: Hydrocinnamic-d9 Acid
• CAS No: 93131-15-8
• MF: C₉H₁₀O₂
• MW: 159.229958057404
• CID: 803564
• PubChem ID: 12216216
• Update Time: 2025-04-19

Hydrocinnamic-d9 Acid Chemical and Physical Properties

Names and Identifiers

• Benzene-d5-propanoic-d4acid (9CI)
• HYDROCINNAMIC-D9 ACID
• hydrocinnamic acid-d9
• CS-0590267
• Hydrocinnamic acid-d9,OH, 98 atom % D
• D99363
• 2,2,3,3-tetradeuterio-3-(2,3,4,5,6-pentadeuteriophenyl)propanoic acid
• HY-Y1088S2
• 93131-15-8
• Hydrocinnamic-d9 Acid

• Inchi： 1S/C9H10O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)/i1D,2D,3D,4D,5D,6D2,7D2
• InChI Key： XMIIGOLPHOKFCH-NVLGFDPUSA-N
• SMILES： OC(C([2H])([2H])C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 159.125
• Monoisotopic Mass: 159.125
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Melting Point: 47-49 °C(lit.)
• Boiling Point: 280 °C(lit.)
• Flash Point: 113 °C

Hydrocinnamic-d9 Acid Security Information

• Safety Instruction： 22-24/25
• RTECS：DA8600000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids